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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351 Get Quote

A comprehensive review of scientific literature and commercial resources indicates that Acid
Yellow 61 is not utilized as a fluorescent probe for biological imaging. This substance is

consistently identified as an acid dye with primary applications in the textile and leather

industries for coloring wool, silk, and polyamide fibers.[1][2][3][4][5][6][7] There is no evidence

to suggest its use in cell staining, in vivo imaging, or any other biological research applications

typically associated with fluorescent probes.

This document serves to clarify the established applications of Acid Yellow 61 and to provide

general guidance on the selection of suitable fluorescent probes for biological imaging for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Acid Yellow 61
Acid Yellow 61, also known by other names such as Sandolan Fast Yellow P-L and C.I. Acid
Yellow 61, is a yellow powder soluble in water.[1][4] Its primary function is to impart color to

various textiles and materials.[1][4]
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Property Value Reference

C.I. Name Acid Yellow 61 [4]

CAS Number 12217-38-8 [1][3][4][5][7][8]

Molecular Formula C24H20Cl2N5NaO6S2 [1][4][8]

Molecular Weight 632.47 g/mol [1][4][8]

Appearance Yellow powder [1][4]

Solubility
Soluble in water (35 g/L at

90°C)
[1][4]

Established Applications of Acid Yellow 61
The documented applications of Acid Yellow 61 are exclusively in the industrial sector. It is

used for:

Dyeing of wool, silk, and polyamide fibers and their blended fabrics.[1][4]

Printing on wool and silk fabrics.[1][4]

Coloring leather.[1][4]

Fluorescent Probes for Biological Imaging: A
General Overview
For researchers seeking fluorescent probes for biological imaging, it is crucial to select

molecules with specific photophysical and chemical properties that are compatible with

biological systems. Key characteristics of an effective fluorescent probe include:

High Quantum Yield: Efficiency of converting absorbed light into emitted fluorescence.

High Molar Extinction Coefficient: Ability to absorb light at a specific wavelength.

Photostability: Resistance to photobleaching upon exposure to excitation light.
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Specific Targeting: Ability to selectively bind to a specific biomolecule or organelle.

Cell Permeability: For intracellular targets, the ability to cross the cell membrane.

Low Cytotoxicity: Minimal toxic effects on living cells and organisms.

Excitation and Emission Spectra: Wavelengths of light absorbed and emitted, which should

be compatible with available imaging equipment and minimize autofluorescence from

biological samples.

Workflow for Selecting a Fluorescent Probe
The process of selecting an appropriate fluorescent probe for a biological imaging experiment

typically follows a logical workflow. This involves defining the experimental needs, identifying

potential probes, and validating their performance.
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General Workflow for Fluorescent Probe Selection

1. Define Experimental Requirements

2. Identify Candidate Probes

3. Validate Probe Performance

4. Image Acquisition and Analysis

Identify Target Biomolecule or Organelle

Define Imaging System (e.g., microscope, lasers) Literature and Database Search

Input

Determine Biological Model (e.g., cell line, tissue, organism) Consider Photophysical Properties In Vitro Characterization (e.g., spectral analysis)

Selection

Evaluate Specificity and Potential for Off-Target Effects Cell-Based Assays (e.g., staining, cytotoxicity) Optimize Imaging Parameters

Validation

In Vivo or Ex Vivo Imaging Acquire Images

Process and Analyze Data

Click to download full resolution via product page

Caption: A generalized workflow for the selection and validation of a fluorescent probe for

biological imaging.
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In conclusion, Acid Yellow 61 is an industrial dye and is not suitable for biological imaging

applications. Researchers should consult scientific databases and manufacturer resources to

identify and validate appropriate fluorescent probes that meet the specific requirements of their

experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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